(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-6-formamido-N-[2-oxo-2-[[(2S)-1-oxo-1-[(2-oxothiolan-3-yl)amino]-3-phenylpropan-2-yl]amino]ethyl]hexanamide

• CAS RN: 78410-57-8
• Molecular Formula: C31H40N6O7S
• Molecular Weight: 640.75
• IUPAC Name: (2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-6-formamido-N-[2-oxo-2-[[(2S)-1-oxo-1-[(2-oxothiolan-3-yl)amino]-3-phenylpropan-2-yl]amino]ethyl]hexanamide
• InChI: InChI=1S/C31H40N6O7S/c32-23(16-21-9-11-22(39)12-10-21)28(41)36-24(8-4-5-14-33-19-38)29(42)34-18-27(40)35-26(17-20-6-2-1-3-7-20)30(43)37-25-13-15-45-31(25)44/h1-3,6-7,9-12,19,23-26,39H,4-5,8,13-18,32H2,(H,33,38)(H,34,42)(H,35,40)(H,36,41)(H,37,43)/t23-,24+,25?,26-/m0/s1
• InChI Key: JXHVMGYKWQNQSY-VYBDFZRPSA-N
• SMILES: C1CSC(=O)C1NC(=O)C(CC2=CC=CC=C2)NC(=O)CNC(=O)C(CCCCNC=O)NC(=O)C(CC3=CC=C(C=C3)O)N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Ociltide; Ociltidum

Description

Ociltide is a bioactive chemical.

Scientific Research Applications

Computational Peptidology Assisted by Conceptual Density Functional Theory

The study conducted by Flores-Holguín et al. (2019) utilizes computational peptidology and conceptual density functional theory to analyze the chemical reactivity and molecular properties of new antifungal tripeptides, including a compound structurally similar to the specified chemical. This research predicts the bioactivity scores of these peptides, providing valuable insights for drug design, especially in the realm of antifungal applications. The predicted pKa values and the identification of molecular active sites through Fukui functions significantly contribute to the process of drug design and development (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).

Spectroscopic Characterization and Polymorphism

A Spectroscopic and Diffractometric Study of Polymorphism

Vogt et al. (2013) explored the polymorphic forms of a pharmaceutical compound structurally similar to the specified chemical. This research emphasizes the application of spectroscopic and diffractometric techniques to identify and characterize polymorphs, which is crucial for understanding the physical and chemical properties of pharmaceutical compounds. The study's insights into the solid-state nuclear magnetic resonance and molecular spectroscopy contribute to the pharmaceutical industry's ability to distinguish and analyze different polymorphic forms (Vogt, Williams, Johnson, & Copley, 2013).

Antimicrobial Applications

In Vitro Bactericidal Activity of Benzamides against MRSA

Zadrazilova et al. (2015) investigated a series of substituted benzamides, including compounds structurally similar to the specified chemical, for their bactericidal properties against methicillin-resistant Staphylococcus aureus (MRSA). This study provides valuable information on the minimum bactericidal concentration and the bactericidal kinetics of these compounds. The findings underscore the potential of such compounds in developing new antibacterial agents, particularly against drug-resistant bacteria like MRSA (Zadrazilova, Pospíšilová, Pauk, Imramovský, Vinšová, Čížek, & Jampílek, 2015).

Antioxidant and Tyrosinase Inhibitory Activity

Novel Multifunctional Hydroxypyridinone Derivatives as Shrimp Preservatives

Dai et al. (2016) investigated novel hydroxypyridinone derivatives, structurally similar to the specified chemical, for their potential as shrimp preservatives. This research highlights the derivatives' strong tyrosinase inhibitory and antioxidant activities. The study presents comprehensive insights into the antimicrobial activities of these compounds and their effectiveness in extending the shelf life of shrimp, demonstrating the potential of such compounds in food preservation and the broader food industry (Dai, Zhang, Wei, Hider, & Zhou, 2016).